Diallylcyanamide Diallylcyanamide Diallylcyanamide Hydrosilylation Cross-Linking of Siloxane Polymers
Brand Name: Vulcanchem
CAS No.: 538-08-9
VCID: VC0525867
InChI: InChI=1S/C7H10N2/c1-3-5-9(7-8)6-4-2/h3-4H,1-2,5-6H2
SMILES: C=CCN(CC=C)C#N
Molecular Formula: C7H10N2
Molecular Weight: 122.17 g/mol

Diallylcyanamide

CAS No.: 538-08-9

Cat. No.: VC0525867

Molecular Formula: C7H10N2

Molecular Weight: 122.17 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Diallylcyanamide - 538-08-9

Specification

Description Diallylcyanamide Hydrosilylation Cross-Linking of Siloxane Polymers
CAS No. 538-08-9
Molecular Formula C7H10N2
Molecular Weight 122.17 g/mol
IUPAC Name bis(prop-2-enyl)cyanamide
Standard InChI InChI=1S/C7H10N2/c1-3-5-9(7-8)6-4-2/h3-4H,1-2,5-6H2
Standard InChI Key ZOSAYFDMPYAZTB-UHFFFAOYSA-N
SMILES C=CCN(CC=C)C#N
Canonical SMILES C=CCN(CC=C)C#N
Appearance Solid powder
Boiling Point 140-145 °C @ 90 MM HG
Colorform COLORLESS, MOBILE LIQUID WHEN PURE
Melting Point LESS THAN -70 °C

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